Cas no 86156-94-7 (3-Fluoro-4-nitrobenzenesulfonic acid)

• Product Name: 3-Fluoro-4-nitrobenzenesulfonic acid
• CAS No: 86156-94-7
• MF: C₆H₄FNO₅S
• MW: 221.163064002991
• CID: 60954
• PubChem ID: 15569557
• Update Time: 2025-04-18

3-Fluoro-4-nitrobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-nitrobenzenesulfonic acid
• Benzenesulfonic acid,3-fluoro-4-nitro
• I01-7875
• FT-0768824
• AMY17800
• AKOS015890819
• Benzenesulfonic acid,3-fluoro-4-nitro-
• 3-Fluoro-4-nitrobenzene-1-sulfonic acid
• DTXSID70574501
• 86156-94-7

• Inchi： 1S/C6H4FNO5S/c7-5-3-4(14(11,12)13)1-2-6(5)8(9)10/h1-3H,(H,11,12,13)
• InChI Key： QHCAHAXGOGJVLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 220.97900
• Monoisotopic Mass: 220.97942156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.724
• Refractive Index: 1.589
• PSA: 108.57000
• LogP: 2.58460